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Compound of Interest

Compound Name: Dinitrosopentamethylenetetramine

Cat. No.: B087232 Get Quote

An In-depth Examination of its Properties, Synthesis, and Industrial Applications

For Researchers and Scientists

Introduction
Dinitrosopentamethylenetetramine (DNPT), with CAS number 101-25-7, is a chemical

compound primarily utilized as a blowing agent in the production of foamed plastics and rubber.

[1][2][3] Its ability to undergo controlled thermal decomposition to release nitrogen gas makes it

a valuable component in the manufacturing of various microporous materials. This guide

provides a comprehensive overview of the physicochemical properties, synthesis, and

applications of DNPT, with a focus on its technical aspects. It is important to note that while this

document is intended for a scientific audience, the known applications of DNPT are in materials

science and industrial chemistry, with no established role in drug development or

pharmacology.

Physicochemical Properties
The key physicochemical properties of Dinitrosopentamethylenetetramine are summarized

in the table below. These properties are crucial for understanding its behavior in various

applications, particularly its thermal decomposition characteristics which are central to its

function as a blowing agent.
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Property Value References

Molecular Formula C₅H₁₀N₆O₂ [4]

Molecular Weight 186.17 g/mol [4]

Appearance
Slightly yellow or light cream

colored powder.
[4]

Melting Point
Decomposes at approximately

200-210°C.
[5]

Boiling Point

A rough estimate is 320.65°C,

though it decomposes before

boiling.

[4]

Density
Estimates range from 1.4 to

1.8 g/cm³.
[6][7]

Solubility

Soluble in ethyl acetoacetate

and dimethylformamide;

slightly soluble in water,

ethanol, chloroform, pyridine,

methyl ethyl ketone, and

acrylonitrile; almost insoluble in

ether.

[4]

Vapor Pressure 4.62 x 10⁻⁸ mmHg at 25°C. [7]

Synthesis
The synthesis of Dinitrosopentamethylenetetramine typically involves the nitrosation of

hexamethylenetetramine (urotropine). This reaction is generally carried out using a nitrosating

agent, such as nitrous acid, which is formed in situ from the reaction of sodium nitrite with an

acid.

A general experimental protocol for the synthesis is as follows:

Hexamethylenetetramine is dissolved in water.
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The solution is cooled to a low temperature, typically between 0-5°C.

A solution of sodium nitrite is added to the hexamethylenetetramine solution.

An acid, such as hydrochloric acid or sulfuric acid, is then slowly added to the mixture while

maintaining the low temperature. The acid reacts with sodium nitrite to form nitrous acid,

which then nitrosates the hexamethylenetetramine.

The reaction mixture is stirred for a period to ensure complete reaction.

The resulting solid product, Dinitrosopentamethylenetetramine, is then collected by

filtration.

The product is washed with water to remove any unreacted starting materials and

byproducts.

Finally, the product is dried under vacuum at a low temperature to avoid decomposition.

Hexamethylenetetramine
(C₆H₁₂N₄)

Aqueous Solution
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Sodium Nitrite
(NaNO₂)

Acid
(e.g., HCl)

Dinitrosopentamethylenetetramine
(C₅H₁₀N₆O₂)

Nitrosation
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A simplified workflow for the synthesis of Dinitrosopentamethylenetetramine.

Mechanism of Action as a Blowing Agent
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The primary application of Dinitrosopentamethylenetetramine is as a chemical blowing

agent.[1] Its effectiveness stems from its thermal decomposition to produce a large volume of

gas, primarily nitrogen. This process is initiated by heating the polymer matrix containing DNPT

to its decomposition temperature.

The decomposition of DNPT is an exothermic reaction that proceeds as follows:

C₅H₁₀N₆O₂ (s) → N₂ (g) + other gaseous products + solid residue

The liberated nitrogen gas creates a cellular structure within the polymer, resulting in a foamed

material with reduced density and desirable properties such as thermal and acoustic insulation.

[3] The decomposition temperature can be adjusted by the use of activators or "kickers," such

as salicylic acid or urea, which lower the decomposition temperature to suit different polymer

processing conditions.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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